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Compound of Interest

Compound Name: 2-Tetrahydrofuran-2-ylethanamine

Cat. No.: B1335577 Get Quote

Welcome to your essential guide for the safe handling, use, and disposal of 2-
Tetrahydrofuran-2-ylethanamine (CAS No. 98277-97-5). In our shared pursuit of scientific

advancement, the uncompromising safety of our researchers is paramount. This document

moves beyond a simple checklist, offering a deep dive into the why behind each safety

protocol. By understanding the chemical nature of this substance, we can build a self-validating

system of safety that protects you, your colleagues, and your research.

This guide is structured to provide immediate, critical information first, followed by detailed

procedural guidance for daily operations and emergency preparedness.

Immediate Safety Briefing: Hazard Profile & Core
Protection
Before handling 2-Tetrahydrofuran-2-ylethanamine, it is crucial to understand its primary

threats. The molecule's structure, featuring a tetrahydrofuran (THF) ring and an ethanamine

side chain, presents a dual-risk profile: the flammability and peroxide-forming potential of an

ether, combined with the corrosivity and irritation characteristic of an amine.

GHS hazard classifications for this specific compound can vary between suppliers, but a

conservative approach that accounts for all potential hazards is essential.[1]
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Hazard Classification GHS Hazard Statement
Implication & Required
Precaution

Flammability H227: Combustible liquid

Vapors can ignite with a spark

or flame. All work must be

conducted away from ignition

sources, and containers must

be bonded and grounded

during transfer.[2]

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage

Contact can cause immediate

and serious tissue damage.

Full personal protective

equipment (PPE) is mandatory.

An emergency shower and

eyewash station must be

immediately accessible.[3][4]

Eye Damage/Irritation
H319: Causes serious eye

irritation[1]

Vapors and splashes are a

significant threat to vision.

Chemical splash goggles are

the minimum required eye

protection.

Respiratory Irritation
H335: May cause respiratory

irritation

Vapors can irritate the nose,

throat, and lungs. All handling

of open containers must occur

within a certified chemical

fume hood.[5]

Acute Oral Toxicity H302: Harmful if swallowed[1]

Ingestion can lead to serious

health consequences. Eating,

drinking, or smoking in the

laboratory is strictly prohibited.

Peroxide Formation Implied (EUH019) The tetrahydrofuran moiety

can form explosive peroxides

upon exposure to air and light.

[6] Containers must be dated

upon receipt and opening and
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tested for peroxides regularly.

[5][7]

Core Personal Protective Equipment (PPE) Protocol
The selection of PPE is not merely a suggestion but a critical barrier between you and chemical

exposure. Every piece of equipment has a specific role dictated by the chemical's properties.

Eye and Face Protection
Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields.

Strongly Recommended: Tightly fitting chemical splash goggles to protect against vapor and

splashes.[5]

High-Risk Operations: When a splash hazard is significant (e.g., transferring large volumes,

working under pressure), a face shield must be worn in addition to chemical splash goggles.

[7][8]

Hand Protection: A Critical Choice
The amine and ether components of this molecule make glove selection crucial. Ethers like

THF are known to permeate common laboratory gloves with alarming speed.[8] Assuming a

similar property for this analog is a vital precautionary step.
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Glove Material
Breakthrough Time (for
THF)

Recommended Use

Nitrile < 1 minute[8]

Not recommended. Suitable

only for incidental contact

where gloves are changed

immediately upon

contamination.

Neoprene / Latex < 2 minutes[8]

Not recommended. Offers

negligible protection against

prolonged contact.

Laminate Film (e.g.,

SilverShield®/Norfoil™)
> 8 hours

Primary recommendation for

any task involving immersion

or significant splash potential.

[5][8]

Butyl Rubber Variable

May offer moderate protection.

Always consult the glove

manufacturer's specific

chemical resistance chart for

2-Tetrahydrofuran-2-

ylethanamine or a close

analog like THF.

The Causality Behind Glove Choice: Standard nitrile gloves swell and degrade rapidly upon

exposure to solvents like THF. The choice of a laminate film glove is based on its multi-layer

construction, which provides a robust barrier against a wide range of chemicals, including

aggressive solvents.[5] Always inspect gloves for tears or pinholes before use and use proper

removal technique to avoid contaminating your skin.[5]

Body Protection
A flame-resistant lab coat must be worn and fully buttoned.

Full-length pants and closed-toe, chemical-resistant shoes are mandatory.[5][8] Do not wear

shorts, skirts, or sandals in the laboratory.
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For large-scale transfers, a chemically resistant apron or suit may be required.

Respiratory Protection
Standard Handling: All work with open containers of 2-Tetrahydrofuran-2-ylethanamine
must be performed in a properly functioning and certified chemical fume hood to prevent

vapor inhalation.[5]

Emergency Situations: In the event of a large spill or ventilation failure, a self-contained

breathing apparatus (SCBA) is necessary. Use of respirators requires prior medical

clearance, training, and fit-testing.[5]

Operational Plan: Safe Handling and Storage
Engineering Controls are Your First Line of Defense. Always work within a chemical fume hood

with the sash at the lowest practical height.[5] Use explosion-proof equipment and ensure all

containers and transfer lines are properly grounded and bonded to prevent static discharge, a

potential ignition source.[2]

Handling Protocol:

Preparation: Before starting, ensure an emergency eyewash and shower are unobstructed

and have been tested.[3] Have a spill kit rated for flammable solvents readily available.

Container Inspection: Due to the risk of peroxide formation, visually inspect the container

before moving it. If crystals are present around the cap or in the liquid, do not touch or

attempt to open the container.[5][8] This indicates the formation of potentially shock-sensitive

explosive peroxides. Contact your institution's Environmental Health & Safety (EHS) office

immediately.

Inert Atmosphere: When possible, handle the chemical under an inert atmosphere (e.g.,

nitrogen or argon) to minimize contact with oxygen and reduce peroxide formation.[5]

Transfers: Use only non-sparking tools for transfers. Ground and bond the receiving and

dispensing containers.

Housekeeping: Clean up any minor drips immediately. Do not allow residues to accumulate.
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Storage Protocol:

Store in a cool, dry, dark, and well-ventilated area designated for flammable liquids.

Keep containers tightly sealed to prevent exposure to air and moisture.[9]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[7][8]

Date all containers upon receipt and upon opening.[5][7][8] This is non-negotiable for

peroxide-forming chemicals.

Uninhibited material should be tested for peroxides every 3 months; inhibited material should

be tested every 12 months or disposed of.[5][7]

Emergency Plan: Spills and First Aid
Rapid and correct response during an emergency can prevent serious injury.

Chemical Spill Response Workflow
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SPILL OCCURS

Is the spill large (>1L),
 outside a fume hood,
 or are you unsure?

EVACUATE AREA
Alert others, close doors

Yes

Minor Spill (<1L, contained in hood)

No

CALL EMERGENCY SERVICES
& EHS

Don appropriate PPE:
- Laminate gloves

- Goggles & Face Shield
- Lab Coat

Contain spill with
absorbent pads or sand.
NO COMBUSTIBLES.

Cover with liquid-absorbent
material (e.g., Chemizorb®)

Collect material with
non-sparking tools into a
sealable waste container.

Decontaminate area
with soap and water.

Label waste container and
manage as hazardous waste.

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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First Aid: Immediate Actions
Show the Safety Data Sheet (SDS) to any responding medical personnel.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20

minutes at an emergency eyewash station, holding the eyelids open.[5][10] Remove contact

lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.

Skin Contact: Take off all contaminated clothing immediately while moving to the emergency

shower.[10] Flush the affected area with water for at least 15 minutes.[5][10] Seek immediate

medical attention.

Inhalation: Move the affected person to fresh air at once.[8][11] If breathing is difficult,

administer oxygen. If breathing has stopped, perform artificial respiration (avoiding mouth-to-

mouth).[3][11] Call for medical assistance.

Ingestion: Do NOT induce vomiting.[3][8] If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water. Seek immediate medical attention.

[11]

Disposal Plan
Chemical waste is a direct reflection of our environmental stewardship.

Waste Collection: All materials contaminated with 2-Tetrahydrofuran-2-ylethanamine,

including used gloves, absorbent materials, and empty containers, must be collected as

hazardous waste.[5][12]

Containers: Collect liquid waste in a clearly labeled, compatible, and sealable container.[12]

Do not mix with other waste streams unless explicitly permitted by your EHS office.

Disposal: All waste must be disposed of through your institution's approved hazardous waste

disposal program.[9] Never pour this chemical down the drain. Uncleaned containers should

be treated as the product itself.

By internalizing these procedures and understanding the chemical principles that guide them,

you contribute to a culture of safety that empowers discovery. Handle every chemical with the
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respect its potential hazards demand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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